2-(Trifluoromethyl)-2,3-dihydrobenzoxazole 2-acetic acid methyl ester

• IUPAC Name: methyl 2-[2-(trifluoromethyl)-3H-1,3-benzoxazol-2-yl]acetate
• InChI: InChI=1S/C11H10F3NO3/c1-17-9(16)6-10(11(12,13)14)15-7-4-2-3-5-8(7)18-10/h2-5,15H,6H2,1H3
• InChI Key: RTTPZCHKOXFJOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(NC2=CC=CC=C2O1)C(F)(F)F
• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol

Description

Synthesis Analysis

The synthesis of an ester can be accomplished in several ways. One common method is esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid. Other synthetic pathways to esters also exist. For example, acid chlorides can react with alcohols to yield an ester and hydrochloric acid.

Chemical Reactions Analysis

Esters, including those derived from carboxylic acids and alcohols, can undergo a variety of chemical reactions. For instance, they can be hydrolyzed back into their constituent alcohol and carboxylic acid in the presence of an acid or base.

Scientific Research Applications

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Polymer Chemistry

Thiophene derivatives are incorporated into polymers for specific properties:

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Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many esters are safe to handle, but some precautions are necessary when using sulfuric acid, a common catalyst in ester synthesis. It’s important to wear safety goggles and gloves, and to avoid contact with the skin and eyes.